|
NAME
|
253
|
|
Name
|
|
|
Quantity
|
0 mmol
|
|
Type
|
reactant
|
|
Smiles
|
CCn2cnc1ccccc12
|
|
Name
|
CDC
|
|
Quantity
|
0.075 mmol
|
|
Type
|
reagent
|
|
Smiles
|
|
|
Name
|
|
|
Quantity
|
0.75 mmol
|
|
Type
|
reactant
|
|
Smiles
|
COc1ccccc1
|
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
90 °C
|
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCn3c(c1ccccc1)nc2ccccc23
|
| Type | Value | Analysis |
|---|---|---|
| YIELD | 72 |
|
Type
|
CUSTOM
|
|
Details
|
isolated yield
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
